Cas no 100404-06-6 (Benzene,[(methylphenyl)methyl](phenylmethyl)-)
100404-06-6 structure
Product Name:Benzene,[(methylphenyl)methyl](phenylmethyl)-
CAS No:100404-06-6
MF:C21H20
MW:272.383505821228
CID:207079
PubChem ID:15634633
Update Time:2025-04-19
Benzene,[(methylphenyl)methyl](phenylmethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzene,[(methylphenyl)methyl](phenylmethyl)-
- [(methylphenyl)methyl](phenylmethyl)benzene
- 1-benzyl-2-[(2-methylphenyl)methyl]benzene
- 1-benzyl-2-(2-methylbenzyl)benzene
- Benzene, ((methylphenyl)methyl)(phenylmethyl)-
- NS00006345
- 100404-06-6
- Benzene, [(methylphenyl)methyl](phenylmethyl)-
-
- Inchi: 1S/C21H20/c1-17-9-5-6-12-19(17)16-21-14-8-7-13-20(21)15-18-10-3-2-4-11-18/h2-14H,15-16H2,1H3
- InChI Key: SMOZJCPUZPHHKQ-UHFFFAOYSA-N
- SMILES: C1(=CC=CC=C1CC1C=CC=CC=1)CC1C=CC=CC=1C
Computed Properties
- Exact Mass: 272.1566
- Monoisotopic Mass: 272.156500638g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 0
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 288
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 6.1
- Topological Polar Surface Area: 0Ų
Experimental Properties
- Density: 1.03
- Boiling Point: 399.205°C at 760 mmHg
- Flash Point: 190.792°C
- Refractive Index: 1.594
- PSA: 0
- LogP: 5.17660
Benzene,[(methylphenyl)methyl](phenylmethyl)- Related Literature
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Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
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Priyambada Nayak,Tanmaya Badapanda,Anil Kumar Singh,Simanchalo Panigrahi RSC Adv., 2017,7, 16319-16331
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Siquan Zhang,Shengyao Wang,Liping Guo,Hao Chen,Bien Tan,Shangbin Jin J. Mater. Chem. C, 2020,8, 192-200
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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Kui Wu,Zhihua Yang,Shilie Pan Dalton Trans., 2015,44, 19856-19864
100404-06-6 (Benzene,[(methylphenyl)methyl](phenylmethyl)-) Related Products
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